Cas no 875782-96-0 (Methyl (2S)-2-amino-3-(3-bromophenyl)propanoate)

• Product Name: Methyl (2S)-2-amino-3-(3-bromophenyl)propanoate
• CAS No: 875782-96-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD19359605
• CID: 2950205
• PubChem ID: 59468233
• Update Time: 2024-10-26

Methyl (2S)-2-amino-3-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• L-3-溴苯丙氨酸甲酯
• Methyl (S)-2-Amino-3-(3-bromophenyl)propanoate
• Methyl (2S)-2-amino-3-(3-bromophenyl)propanoate
• 3-Bromo-L-phenylalanine methyl ester (ACI)
• Methyl (S)-2-amino-3-(3-bromophenyl)propanoate (H-L-Phe(3-Br)-OMe)
• EN300-4263520
• Methyl(S)-2-Amino-3-(3-bromophenyl)propanoate
• SCHEMBL3746732
• 875782-96-0
• AC2356

• MDL： MFCD19359605
• Inchi： 1S/C10H12BrNO2/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3/t9-/m0/s1
• InChI Key： YITVYXPXJPUFPP-VIFPVBQESA-N
• SMILES： C(C1C=CC=C(Br)C=1)[C@H](N)C(=O)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.9